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Compound of Interest

Compound Name: Ethyl trichloroacetate

Cat. No.: B166139

An In-depth Technical Guide to Ethyl Trichloroacetate: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl trichloroacetate is a halogenated organic compound with significant applications in
organic synthesis, serving as a versatile solvent and a key intermediate in the production of
pharmaceuticals and fragrances.[1][2] This technical guide provides a comprehensive overview
of the chemical and physical properties of ethyl trichloroacetate, its molecular structure,
reactivity, and detailed experimental protocols for its synthesis and purification. Spectroscopic
data are also summarized to aid in its characterization. All quantitative data are presented in
structured tables for ease of reference and comparison.

Chemical Structure and Identification

Ethyl trichloroacetate, with the IUPAC name ethyl 2,2,2-trichloroacetate, is the ethyl ester of
trichloroacetic acid.[3] Its structure consists of a trichloromethyl group attached to the carbonyl
carbon of an ethyl ester.
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Identifier Value

IUPAC Name ethyl 2,2,2-trichloroacetate[3]

CAS Number 515-84-4[4][5]

Molecular Formula C4HsCI302[2][4]

Molecular Weight 191.44 g/mol [3][4]

SMILES CCOC(=0)C(Cl)(CnhCl[3][6]

nChi 1S/C4H5CI302/c1-2-9-3(8)4(5,6)7/h2H2,1H3[3]
[61[7]

InChlKey SIMLNDPIJZBEKY-UHFFFAQY SA-N[3][6][7]

EINECS 208-212-7[4]

Physicochemical Properties

Ethyl trichloroacetate is a colorless liquid at room temperature with a characteristic pungent,

menthol-like odor.[1][2][8] It is stable under normal laboratory conditions.[2]

Property Value

Appearance Colorless to pale yellow liquid[2][4]
Odor Pungent, menthol-like[1][2][8]
Density 1.378 g/mL at 25 °C[1][4][6]
Boiling Point 168 °C[1][4][6]

Refractive Index

n20/D 1.453[1][4][6]

Vapor Pressure

2.34 hPa at 25 °C[4]

Flash Point

73 °C (163.4 °F) - closed cup[6]

Water Solubility

Insoluble[1][2][6]

Solubility in Organic Solvents

Miscible with ethanol, diethyl ether, and
benzene[1][2][6]
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Reactivity and Applications

Ethyl trichloroacetate is a valuable reagent in organic synthesis. Its primary applications stem
from its reactivity as an acylating agent and its use as a solvent.[2]

¢ Organic Synthesis: It serves as a precursor in the synthesis of various organic compounds.
For instance, it is used in the synthesis of the dichlorocarbene precursor,
phenyl(trichloromethyl)mercury.[1][4] It also participates in atom-transfer radical addition
reactions, such as the reaction with styrene catalyzed by ruthenium complexes.[1][6]

e Solvent: Due to its ability to dissolve a range of organic compounds, it can be employed as a
medium-boiling point solvent.[2][8]

o Intermediates: It is an intermediate in the manufacturing of perfumes and pharmaceuticals.

[1]141(8]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of ethyl
trichloroacetate.

Spectroscopic Data Description

The proton NMR spectrum shows a triplet at
approximately 1.4 ppm corresponding to the

1H NMR methyl protons and a quartet at around 4.4 ppm
for the methylene protons, with a coupling
constant (J) of about 7.1 Hz.[7]

Mass spectral data are available through the
Mass Spectrometry NIST Chemistry WebBook and other databases.

[3151€]

IR spectral data can be found in the NIST

Infrared (IR) Spectroscopy Chemistry WebBook.[5]

Experimental Protocols
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Synthesis of Ethyl Trichloroacetate

Principle: Ethyl trichloroacetate is synthesized via the Fischer esterification of trichloroacetic
acid with ethanol, using concentrated sulfuric acid as a catalyst.[1][4]

Materials:

Trichloroacetic acid (TCA)

Anhydrous ethanol

Concentrated sulfuric acid

5-10% Sodium carbonate solution

Anhydrous calcium chloride

Water

Procedure:

 In a round-bottom flask, combine trichloroacetic acid, anhydrous ethanol, and a catalytic
amount of concentrated sulfuric acid.

e Heat the mixture to reflux and maintain for 6 hours.[1][4]

« After cooling to room temperature, pour the reaction mixture into water to separate the ester
layer.[1][4]

o Neutralize the separated ester layer by washing with a 5-10% sodium carbonate solution.[1]

[4]
e Wash the neutralized ester with water.[1][4]
e Dry the product overnight with anhydrous calcium chloride.[1][4]

« Filter to remove the drying agent.
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 Purify the final product by distillation to obtain ethyl trichloroacetate. The expected yield is
approximately 75%.[1][4]

Purification of Ethyl Trichloroacetate

Principle: This protocol describes a liquid-liquid extraction and distillation method to purify
crude ethyl trichloroacetate.[4]

Materials:

Crude ethyl trichloroacetate

Saturated aqueous sodium carbonate (Na2=COs) solution

Aqueous 50% calcium chloride (CaClz) solution

Saturated aqueous sodium chloride (NacCl) solution

Anhydrous calcium chloride (CacClz)
Procedure:

 In a separatory funnel, wash the crude ethyl trichloroacetate with a saturated aqueous
Na=COs solution three times.[4]

e Subsequently, wash the organic layer with an aqueous 50% CaCl: solution three times.[4]
o Perform two final washes with a saturated aqueous NaCl solution.[4]
e Dry the washed ester over anhydrous CaCl2.[4]

 Filter and distill the product. For higher purity, redistill under reduced pressure.[4]

Visualization of Key Relationships

The following diagram illustrates the logical connections between the fundamental aspects of
ethyl trichloroacetate.
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Caption: Logical flow from structure to properties and applications of ethyl trichloroacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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